Cas no 342894-11-5 (4-Butyl-7-hydroxy-2H-chromen-2-one)

4-Butyl-7-hydroxy-2H-chromen-2-one Properties

Names and Identifiers

• 4-Butyl-7-hydroxy-2H-chromen-2-one
• 4-butyl-7-hydroxychromen-2-one
• SR-01000232733
• SR-01000232733-1
• MLS000676712
• DTXSID30420636
• CS-0313568
• MFCD02222110
• CHEMBL1480000
• CHEMBRDG-BB 6368041
• Oprea1_131162
• HMS2626G17
• AKOS005175202
• DB-205980
• 342894-11-5
• SMR000298370
• BBL029628
• STK829230
• VS-09330
• Oprea1_127023
• 4-butyl-7-hydroxy-2 h -2-chromenone
• +Expand

• MDL： MFCD02222110
• InChIKey： BPCUVPFNRWFFIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14O3/c1-2-3-4-9-7-13(15)16-12-8-10(14)5-6-11(9)12/h5-8,14H,2-4H2,1H3
• SMILES： CCCCC1=CC(=O)OC2=C1C=CC(=C2)O

Computed Properties

• Exact Mass: 218.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.094294304g/mol
• Heavy Atom Count: 16
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.84120
• PSA: 50.44000

4-Butyl-7-hydroxy-2H-chromen-2-one Security Information

• HazardClass：IRRITANT

4-Butyl-7-hydroxy-2H-chromen-2-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%